1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(1H-pyrazol-1-yl)ethanone

• IUPAC Name: 1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-pyrazol-1-ylethanone
• InChI: InChI=1S/C10H13N3O2/c14-10(6-12-3-1-2-11-12)13-5-9-4-8(13)7-15-9/h1-3,8-9H,4-7H2
• InChI Key: YCQWVPAFNHYFDD-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CO2)C(=O)CN3C=CC=N3
• Molecular Formula: C10H13N3O2
• Molecular Weight: 207.23 g/mol

Description

1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(1H-pyrazol-1-yl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(1H-pyrazol-1-yl)ethanone has shown potential applications in various scientific research areas such as medicinal chemistry, drug discovery, and neurobiology. It has been found to exhibit potent analgesic and anti-inflammatory effects in animal models, making it a promising candidate for the development of novel pain medications.

Mechanism Of Action

The mechanism of action of 1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(1H-pyrazol-1-yl)ethanone is not fully understood, but it is believed to involve the modulation of the endocannabinoid system. This system plays a crucial role in pain perception, inflammation, and other physiological processes, and the compound is thought to interact with the receptors involved in this system to produce its effects.
Biochemical and Physiological Effects:
1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(1H-pyrazol-1-yl)ethanone has been shown to produce significant analgesic and anti-inflammatory effects in animal models. It has also been found to exhibit anticonvulsant properties, making it a potential treatment option for epilepsy. Additionally, it has been shown to have anxiolytic effects, suggesting its potential use in the treatment of anxiety disorders.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(1H-pyrazol-1-yl)ethanone in lab experiments is its potent pharmacological effects, which make it a valuable tool for studying the endocannabinoid system and related physiological processes. However, its complex synthesis method and limited availability may limit its use in certain research areas.

Future Directions

There are several potential future directions for research related to 1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(1H-pyrazol-1-yl)ethanone. One area of interest is the development of novel pain medications based on the compound's analgesic properties. Another potential direction is the exploration of its potential as an anticonvulsant and anxiolytic agent. Additionally, further research is needed to fully understand its mechanism of action and potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-2-(1H-pyrazol-1-yl)ethanone involves a multi-step process that includes the reaction of 1,3-dioxolane-4-methanol with 2-aminopyrazole in the presence of a catalyst to form an intermediate compound. This intermediate is then subjected to a series of reactions that involve the use of various reagents and solvents to yield the final product.